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Compound of Interest

Compound Name: Calcium selenide

Cat. No.: B072165

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium selenide (CaSe) is an inorganic compound with semiconductor and photoluminescent
properties, making it a material of interest in materials science and electronics research.[1] It
typically appears as a gray or black solid.[1] Proper handling and storage of calcium selenide
powder are critical due to its chemical reactivity and toxicity. These application notes provide
detailed protocols to ensure the safe and effective use of calcium selenide powder in a
laboratory setting.

Physicochemical and Hazard Data

A thorough understanding of the properties and hazards of calcium selenide is essential for its
safe handling.
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Property Value Reference

Chemical Formula CaSe [2]

Molecular Weight 119.04 g/mol [2]

Appearance White to gray or black solid [11[2]

. . ~1300°C - 1408°C

Melting Point [2][3]
(decomposes)

Density 3.57 - 3.81 g/cm3 [3]
Insoluble in water. Reacts with

Solubility water and acids to release [1112]
toxic hydrogen selenide gas.

Hazard Classification Description Reference

Acute Toxicity, Oral

Toxic if swallowed.

[41(5]

Acute Toxicity, Inhalation

Toxic if inhaled.

[4]115]

Specific Target Organ Toxicity
(Repeated Exposure)

May cause damage to organs
through prolonged or repeated

exposure.

[4]1[5]

Hazardous to the Aquatic

Environment

Very toxic to aquatic life with

long lasting effects.

[4]115]

Experimental Protocols
Personal Protective Equipment (PPE)

Before handling calcium selenide powder, ensure the following PPE is worn:

e Gloves: Nitrile or other chemically resistant gloves.

o Eye Protection: Safety goggles with side shields or a face shield.[6]
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o Lab Coat: A standard laboratory coat. For larger quantities, consider a chemically resistant
apron.

o Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator is
necessary.[6]

Handling Protocol

All handling of calcium selenide powder should be performed in a well-ventilated area,
preferably within a certified chemical fume hood or a glove box to minimize inhalation
exposure.

Step-by-Step Handling Procedure:

o Preparation: Designate a specific area within the fume hood for handling calcium selenide.
Ensure all necessary equipment (spatulas, weigh boats, containers) is clean, dry, and readily
accessible.

e Weighing:
o Tare a clean, dry weigh boat on an analytical balance inside the fume hood.

o Carefully transfer the desired amount of calcium selenide powder from the storage
container to the weigh boat using a clean, dry spatula.

o Avoid generating dust.[7] If any dust is generated, gently wipe the area with a damp cloth,
ensuring the cloth is disposed of as hazardous waste.

e Transfer:
o To transfer the powder to a reaction vessel, gently tap the weigh boat to guide the powder.

o If transferring to a liquid, slowly add the powder to the liquid while stirring to prevent
clumping and splashing.

e Cleaning:

o All equipment that has come into contact with calcium selenide must be decontaminated.
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o Carefully wipe down spatulas, weigh boats, and other reusable equipment with a damp
cloth.

o Wash the equipment thoroughly with soap and water.

o Dispose of all cleaning materials (wipes, gloves) as hazardous waste.

Storage Protocol

Proper storage is crucial to maintain the integrity of calcium selenide and prevent hazardous
reactions.

Storage Conditions:

Container: Store in a tightly sealed, airtight container.[8]

o Atmosphere: Store in a cool, dry, and well-ventilated place.[8][9] Some sources recommend
handling and storing under an inert gas like argon.[10]

e Incompatible Materials: Keep away from acids, moisture, and strong oxidizing agents.[1][10]
Calcium selenide reacts with acids and moisture to produce highly toxic hydrogen selenide
gas.[1]

e Labeling: The container must be clearly labeled with the chemical name, "Calcium
Selenide," and appropriate hazard warnings (e.g., "Toxic," "Dangerous When Wet").

e Security: Store in a locked cabinet or a secure area with restricted access.[5]
Spill and Waste Disposal Protocols
Spill Cleanup

In the event of a spill, follow these steps:
o Evacuate: Immediately evacuate the area and restrict access.

o Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.
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e PPE: Wear appropriate PPE, including respiratory protection.

e Containment: For small spills, carefully cover the powder with a dry, inert absorbent material
like sand or vermiculite. Avoid raising dust.

o Collection: Gently sweep the contained material into a labeled, sealable container for
hazardous waste. A HEPA-filtered vacuum can be used for larger spills.[9]

o Decontamination: Decontaminate the spill area with a damp cloth, followed by a thorough
cleaning with soap and water. Dispose of all cleaning materials as hazardous waste.

Waste Disposal

All calcium selenide waste, including empty containers, contaminated PPE, and spill cleanup
materials, must be disposed of as hazardous waste.

e Collect all waste in clearly labeled, sealed containers.

o Follow all local, state, and federal regulations for hazardous waste disposal.[9] Do not
dispose of calcium selenide in the regular trash or down the drain.

Visualizations
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Workflow for Safe Handling and Storage of Calcium Selenide Powder
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Caption: Logical workflow for the safe handling and storage of Calcium Selenide powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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